Cas no 923251-37-0 (N-(4-{(4-bromophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)furan-2-carboxamide)

N-(4-{(4-bromophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)furan-2-carboxamide is a synthetic organic compound featuring a thiazole core functionalized with a furan-2-carboxamide moiety and a 4-bromophenylcarbamoylmethyl substituent. This structure confers potential utility in medicinal chemistry and drug discovery, particularly as a scaffold for designing enzyme inhibitors or receptor modulators. The presence of the bromophenyl group enhances electrophilic reactivity, facilitating further derivatization, while the thiazole and furan rings contribute to π-stacking interactions and bioavailability. Its well-defined molecular architecture makes it suitable for structure-activity relationship (SAR) studies. The compound is typically employed in research settings for probing biochemical pathways or as an intermediate in synthesizing more complex pharmacologically active molecules.
N-(4-{(4-bromophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)furan-2-carboxamide structure
923251-37-0 structure
Product Name:N-(4-{(4-bromophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)furan-2-carboxamide
CAS No:923251-37-0
MF:C16H12BrN3O3S
MW:406.253781318665
CID:6368300
PubChem ID:18568198
Update Time:2025-10-31

N-(4-{(4-bromophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(4-{(4-bromophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)furan-2-carboxamide
    • 4-Thiazoleacetamide, N-(4-bromophenyl)-2-[(2-furanylcarbonyl)amino]-
    • F2202-1009
    • 923251-37-0
    • n(4{2[(4bromophenyl)amino]2oxoethyl}1,3thiazol2yl)2furamide
    • N-[4-[2-(4-bromoanilino)-2-oxoethyl]-1,3-thiazol-2-yl]furan-2-carboxamide
    • AKOS004951775
    • N-(4-(2-((4-bromophenyl)amino)-2-oxoethyl)thiazol-2-yl)furan-2-carboxamide
    • N-(4-{[(4-bromophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)furan-2-carboxamide
    • Inchi: 1S/C16H12BrN3O3S/c17-10-3-5-11(6-4-10)18-14(21)8-12-9-24-16(19-12)20-15(22)13-2-1-7-23-13/h1-7,9H,8H2,(H,18,21)(H,19,20,22)
    • InChI Key: UJUSMGIGYTWOQY-UHFFFAOYSA-N
    • SMILES: S1C=C(CC(NC2=CC=C(Br)C=C2)=O)N=C1NC(C1=CC=CO1)=O

Computed Properties

  • Exact Mass: 404.97828g/mol
  • Monoisotopic Mass: 404.97828g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 460
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 113Ų

Experimental Properties

  • Density: 1.666±0.06 g/cm3(Predicted)
  • pka: 6.43±0.70(Predicted)

N-(4-{(4-bromophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)furan-2-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2202-1009-2μmol
N-(4-{[(4-bromophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)furan-2-carboxamide
923251-37-0 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2202-1009-5μmol
N-(4-{[(4-bromophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)furan-2-carboxamide
923251-37-0 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F2202-1009-10μmol
N-(4-{[(4-bromophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)furan-2-carboxamide
923251-37-0 90%+
10μl
$69.0 2023-05-16
Life Chemicals
F2202-1009-20μmol
N-(4-{[(4-bromophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)furan-2-carboxamide
923251-37-0 90%+
20μl
$79.0 2023-05-16
Life Chemicals
F2202-1009-1mg
N-(4-{[(4-bromophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)furan-2-carboxamide
923251-37-0 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2202-1009-2mg
N-(4-{[(4-bromophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)furan-2-carboxamide
923251-37-0 90%+
2mg
$59.0 2023-05-16
Life Chemicals
F2202-1009-3mg
N-(4-{[(4-bromophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)furan-2-carboxamide
923251-37-0 90%+
3mg
$63.0 2023-05-16
Life Chemicals
F2202-1009-4mg
N-(4-{[(4-bromophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)furan-2-carboxamide
923251-37-0 90%+
4mg
$66.0 2023-05-16
Life Chemicals
F2202-1009-5mg
N-(4-{[(4-bromophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)furan-2-carboxamide
923251-37-0 90%+
5mg
$69.0 2023-05-16
Life Chemicals
F2202-1009-10mg
N-(4-{[(4-bromophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)furan-2-carboxamide
923251-37-0 90%+
10mg
$79.0 2023-05-16

Additional information on N-(4-{(4-bromophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)furan-2-carboxamide

Comprehensive Overview of N-(4-{(4-bromophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)furan-2-carboxamide (CAS No. 923251-37-0)

N-(4-{(4-bromophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)furan-2-carboxamide (CAS No. 923251-37-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of thiazole derivatives, which are known for their diverse biological activities. The presence of both furan and thiazole rings in its structure makes it a promising candidate for drug discovery and development.

The molecular structure of N-(4-{(4-bromophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)furan-2-carboxamide includes a 4-bromophenyl group, which is often associated with enhanced binding affinity to biological targets. Researchers have explored its potential as a kinase inhibitor, particularly in the context of cancer therapy. The compound's ability to modulate enzymatic activity has made it a subject of interest in studies targeting inflammatory diseases and metabolic disorders.

In recent years, the demand for small-molecule therapeutics has surged, driven by advancements in precision medicine and personalized treatment approaches. N-(4-{(4-bromophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)furan-2-carboxamide aligns with this trend, as its modular structure allows for targeted modifications to optimize pharmacokinetic properties. This adaptability is crucial for addressing challenges such as drug resistance and off-target effects, which are common hurdles in modern pharmacology.

The synthesis of N-(4-{(4-bromophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)furan-2-carboxamide typically involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. These processes require precise control over reaction conditions to ensure high yield and purity. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to characterize the compound and verify its structural integrity.

From a commercial perspective, N-(4-{(4-bromophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)furan-2-carboxamide is available through specialized chemical suppliers catering to the research community. Its CAS No. 923251-37-0 serves as a unique identifier, facilitating accurate sourcing and regulatory compliance. The compound's applications extend beyond pharmaceuticals, with potential uses in material science and agrochemical research, where its heterocyclic framework could contribute to the development of novel functional materials.

Environmental and safety considerations are paramount when working with N-(4-{(4-bromophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)furan-2-carboxamide. While it is not classified as a hazardous substance, standard laboratory protocols should be followed to minimize exposure and ensure safe handling. Researchers are encouraged to consult Safety Data Sheets (SDS) and adhere to institutional guidelines when conducting experiments involving this compound.

In conclusion, N-(4-{(4-bromophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)furan-2-carboxamide (CAS No. 923251-37-0) represents a versatile and scientifically valuable compound with broad implications for drug discovery and beyond. Its structural complexity and functional diversity make it a compelling subject for ongoing research, particularly in the context of targeted therapies and biomolecular engineering. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing our understanding of molecular interactions and therapeutic innovation.

Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.